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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Calcitriol-13C3, an isotopically labeled

form of Calcitriol, the biologically active metabolite of Vitamin D. This document covers its

chemical structure, a plausible synthetic pathway, and its critical role in cellular signaling

pathways. The information presented is intended to support research and development

activities where Calcitriol-13C3 is utilized, particularly in studies requiring a stable internal

standard for mass spectrometry-based quantification.

Chemical Structure and Physicochemical Properties
Calcitriol-13C3 is Calcitriol that has been chemically modified to incorporate three carbon-13

(¹³C) isotopes. This isotopic labeling increases the molecular weight of the compound by three

units, allowing it to be distinguished from its endogenous, unlabeled counterpart by mass

spectrometry, without altering its chemical properties. This makes it an ideal internal standard

for quantitative bioanalysis.[1][2]

The fundamental structure of Calcitriol consists of a steroid backbone, characterized by four

fused rings (A, B, C, and D), and a side chain. The key structural features conferring its

biological activity are the hydroxyl groups at positions 1α, 3β, and 25.
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The key quantitative data for Calcitriol and its ¹³C-labeled analog are summarized in the table

below.

Property Calcitriol (Unlabeled) Calcitriol-13C3

Molecular Formula C₂₇H₄₄O₃[3][4] C₂₄¹³C₃H₄₄O₃[2]

Molar Mass 416.64 g/mol [3][4] Approx. 419.66 g/mol

Synonyms
1α,25-Dihydroxyvitamin D3,

1,25(OH)₂D₃

1,25-Dihydroxyvitamin D3-

13C3[1][5][6][7]

CAS Number 32222-06-3[3] Not available

Synthesis Pathway
The synthesis of Calcitriol-13C3 involves a multi-step chemical process. While the precise,

proprietary methods used by commercial manufacturers are not publicly disclosed, a plausible

pathway can be constructed based on established total synthesis routes for Calcitriol and

common isotopic labeling techniques. The general strategy involves the synthesis of the A-ring

and the CD-ring system (the hydrindanone core), followed by their coupling. The ¹³C labels are

typically introduced into a precursor of one of these fragments.

Biosynthesis of Endogenous Calcitriol
To understand the context, it is useful to first visualize the natural production of Calcitriol in the

body. This is a tightly regulated enzymatic pathway occurring in the skin, liver, and kidneys.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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